N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-(5-thiophen-2-yl-1H-imidazol-2-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H15N3O2S/c22-18(15-10-12-4-1-2-5-14(12)23-15)19-8-7-17-20-11-13(21-17)16-6-3-9-24-16/h1-6,9-11H,7-8H2,(H,19,22)(H,20,21)
• InChI Key: FDAIEQLPJUODQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCCC3=NC=C(N3)C4=CC=CS4
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

“N-(2-(4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)benzofuran-2-carboxamide” is a complex organic compound. It contains several functional groups, including a benzofuran, an imidazole, and a carboxamide. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzofuran and imidazole rings would likely contribute to the compound’s aromaticity, while the carboxamide group could participate in hydrogen bonding.

Scientific Research Applications

Drug Design and Development

. The structural features of this compound, such as the thiophene and imidazole rings, are often found in molecules with significant pharmacological properties. .

Antimicrobial Properties

. The specific structure of this compound, with its thiophene and imidazole components, could be explored for its efficacy against bacterial and fungal pathogens. Research could focus on synthesizing analogs and testing their activity against a panel of microorganisms to identify potential new antimicrobial agents.

Anticancer Research

The compound’s potential anticancer properties are another area of interest. . Studies could investigate the compound’s effectiveness in inhibiting cancer cell growth and inducing apoptosis, with the aim of developing new chemotherapeutic agents.

Tuberculosis Treatment

. This compound could be studied for its potential as an anti-tuberculosis agent, with modifications to its structure to enhance its activity and reduce toxicity.

C-H Functionalization Chemistry

. This approach could lead to the development of novel synthetic methodologies, providing access to a diverse array of structurally complex molecules for pharmaceutical applications.

Small Molecule Screening Campaigns

. These campaigns are crucial for identifying lead compounds in drug discovery processes, particularly for targeting diseases with unmet medical needs.